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Compound of Interest

Compound Name: 4-Morpholinecarbonyl! chloride

Cat. No.: B047336

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Morpholinecarbonyl chloride, a versatile
reagent widely utilized in organic synthesis, particularly within pharmaceutical and materials
science research. The document details its chemical and physical properties, outlines common
experimental protocols for its synthesis, and discusses its applications as a key building block
for more complex molecules.

Core Properties and Data

4-Morpholinecarbonyl chloride, with the CAS number 15159-40-7, is a chlorinated derivative
of morpholine.[1] It is typically a colorless to pale yellow liquid with a pungent odor.[1][2] Its
core structure consists of a morpholine ring attached to a carbonyl chloride group, which makes
it an excellent electrophile for reactions with various nucleophiles.[1][2]

The fundamental molecular and chemical identifiers for 4-Morpholinecarbonyl chloride are
summarized below.
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Property Value Source
Molecular Formula CsHsCINO:2 [11[3]
Molecular Weight 149.57 g/mol [1][3]
IUPAC Name morpholine-4-carbonyl chloride  [1][3]
CAS Number 15159-40-7 [11[2]
Canonical SMILES C1COCCNI1C(=0)ClI [1][3]
InChi Key XMWFMEYDRNJSOO- e

UHFFFAOYSA-N

Key physical properties and available spectral information are crucial for handling and
characterization.

Property Value Source
Appearance Colorless to light yellow liquid [1][2]
Density 1.282 g/mL at 25 °C [4]
Boiling Point 137-138 °C at 33 mmHg [4]
Refractive Index n20/D 1.498 [4]
Flash Point 113 °C (235.4 °F) - closed cup
Solubility Soluble in organic solvents [1]
Spectroscopic Data Availability

1H NMR Data available

13C NMR Data available

Mass Spectrometry (GC-MS) Data available
Infrared (IR) Spectroscopy Data available
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Experimental Protocols: Synthesis

4-Morpholinecarbonyl chloride is commonly synthesized by reacting morpholine or its
hydrochloride salt with phosgene or a phosgene equivalent, such as triphosgene
(bis(trichloromethyl) carbonate).[1][5][6]

This method avoids the direct handling of phosgene gas and is common in laboratory settings.

Reagents and Materials:

Morpholine

o Triphosgene (bis(trichloromethyl) carbonate)

e Triethylamine (TEA)

¢ Dichloromethane (DCM)

e Anhydrous sodium sulfate

« Silica gel for column chromatography

» Ethyl acetate/petroleum ether mixture

Procedure:

 In a round-bottom flask, dissolve triphosgene (1.50 equiv) in dichloromethane.[6]
e Cool the solution to 0 °C using an ice bath.[6]

e Slowly add morpholine (1.00 equiv) dropwise to the stirred solution over a period of 2
minutes.[6]

» Following the morpholine addition, add triethylamine (1.81 equiv) dropwise at 0 °C over 3
minutes.[6]

 Allow the resulting solution to warm to room temperature and stir for 3 hours.[6]

¢ Quench the reaction by washing with water (100 mL).[6]
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e Dry the organic layer over anhydrous sodium sulfate and filter.[6]
e Concentrate the filtrate under vacuum to obtain the crude product.[6]

 Purify the residue using silica gel column chromatography with an ethyl acetate/petroleum
ether (1:10) eluent to yield pure 4-Morpholinecarbonyl chloride as a light yellow oil (typical
yield: ~65%).[6]
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Caption: A workflow diagram illustrating the synthesis of 4-Morpholinecarbonyl chloride.

Applications in Research and Development

The reactivity of the acyl chloride group makes this compound a valuable intermediate for
introducing the morpholine moiety into various molecular scaffolds. This is particularly
important in drug discovery, where the morpholine group is often used to improve
physicochemical properties such as solubility and bioavailability.[1]

4-Morpholinecarbonyl chloride serves as a crucial building block for creating a wide range of
organic compounds.[1] Its primary function is to react with nucleophiles like alcohols, amines,
and phenols to form stable esters, amides, and carbamates, respectively.[1]

» Anticancer Agent Synthesis: The compound is used to attach the morpholine pharmacophore
to cytotoxic scaffolds, which can enhance therapeutic indices.[1] Morpholine-containing
derivatives have shown selective cytotoxicity against cancer cell lines.[1]

o Central Nervous System (CNS) Drugs: The morpholine moiety can improve the ability of
drug candidates to cross the blood-brain barrier, a critical challenge in developing treatments
for neurodegenerative diseases.[1]
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» Fluorogenic Probes: It is a key component in the synthesis of advanced fluorogenic labels for
biomolecular imaging.[1][5] These probes become fluorescent only after reacting with a
specific target, minimizing background signal in biological experiments.[1]

General Reactivity of 4-Morpholinecarbonyl Chloride
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Caption: The reaction of 4-Morpholinecarbonyl chloride with various nucleophiles.

Safety and Handling

Due to the presence of the reactive acid chloride group, 4-Morpholinecarbonyl chloride is a
hazardous compound.[1]

e Hazards: It is corrosive and can cause skin and eye irritation.[1] It is suspected of causing
cancer.[3] The compound can react violently with water and alcohols.[1]

» Storage: Store in an inert atmosphere, preferably refrigerated at 2-8°C.[2]

» Personal Protective Equipment (PPE): Appropriate PPE, including gloves, eye shields, and a
suitable respirator (e.g., N95 dust mask), should be used when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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